Cas no 69978-45-6 (1,4,7-Trioxa-10-azacyclododecane,10-methyl-)

• Product Name: 1,4,7-Trioxa-10-azacyclododecane,10-methyl-
• CAS No: 69978-45-6
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 505103
• PubChem ID: 766193
• Update Time: 2025-04-19

1,4,7-Trioxa-10-azacyclododecane,10-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Trioxa-10-azacyclododecane,10-methyl-
• N-METHYLAZA-12-CROWN-4
• NULL
• 10-METHYL-1,4,7-TRIOXA-10-AZACYCLODODECANE
• AKOS001586857
• EINECS 274-240-1
• SCHEMBL254989
• FT-0694334
• NS00061918
• Oprea1_310558
• HMS1607A22
• 69978-45-6

• Inchi： 1S/C9H19NO3/c1-10-2-4-11-6-8-13-9-7-12-5-3-10/h2-9H2,1H3
• InChI Key： CRKQPRYMKJWTCX-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCN(C)CC1

Computed Properties

• Exact Mass: 189.13600
• Monoisotopic Mass: 189.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -0.6
• Topological Polar Surface Area: 32.1

Experimental Properties

• Color/Form: Not available
• Density: 1.0930 (rough estimate)
• Boiling Point: 324.52°C (rough estimate)
• Flash Point: 79.6°C
• Refractive Index: 1.468-1.47
• PSA: 30.93000
• LogP: -0.08050
• Solubility: Not available

1,4,7-Trioxa-10-azacyclododecane,10-methyl- Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines